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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4'-
tert-Butylacetophenone. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound in their work. This document
presents quantitative data in a structured format, details relevant experimental protocols, and
provides a logical workflow for its synthesis.

Core Physical and Chemical Properties

4'-tert-Butylacetophenone is a para-substituted aromatic ketone. Its molecular structure,
featuring a bulky tert-butyl group, significantly influences its physical properties. At room
temperature, it typically presents as a clear, colorless to pale yellow liquid, though it can solidify
at lower ambient temperatures.[1][2]

Quantitative Data Summary

The following table summarizes the key physical properties of 4'-tert-Butylacetophenone,
compiled from various reputable sources.
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Property Value Units Conditions Citations
Molecular

Ci12H160
Formula
Molecular Weight  176.25 g/mol [3]
Melting Point 17-18 °C (dimorphic) [31[4]
Boiling Point 107 - 108 °C at 5 mmHg [31[4]
Density 0.964 g/mL at 25 °C [3]
Refractive Index 1.5185 - 1.5225 at 20 °C
Flash Point 30 °C (closed cup) [3]
Solubility in

Insoluble [5]
Water

Soluble in

alcohol, ether,

o chloroform, and
Solubility in _
) acetone. Slightly [61[7]

Organic Solvents )

soluble in ethyl

acetate and

methanol.

at 25 °C
Vapor Pressure 0.019 mmHg ) [6]
(estimated)

logP (Octanol-
Water Partition 3.521 (estimated) [7]

Coefficient)

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
4'-tert-Butylacetophenone. These are generalized protocols that can be adapted for this
specific compound.
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Determination of Melting Point

The melting point of 4'-tert-Butylacetophenone can be determined using a standard capillary
melting point apparatus.

Procedure:

« Sample Preparation: A small amount of solid 4'-tert-Butylacetophenone is finely powdered.
A capillary tube is sealed at one end and the powdered sample is introduced and packed to
a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated rapidly to approximately 10-15 °C below the expected melting
point of 17 °C.

o Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at
which the first liquid appears is recorded as the beginning of the melting range, and the
temperature at which the last solid disappears is recorded as the end of the range. For a
pure sample of 4'-tert-Butylacetophenone, a sharp melting range of 1-2 °C is expected.

Determination of Boiling Point

The boiling point of 4'-tert-Butylacetophenone is determined at reduced pressure due to its
relatively high boiling point at atmospheric pressure.

Procedure:

o Apparatus Setup: A small quantity of 4'-tert-Butylacetophenone is placed in a distillation
flask connected to a vacuum source and a manometer. A thermometer is positioned so that
the bulb is level with the side arm of the flask.

» Heating: The flask is heated gently in a heating mantle.

e Pressure Control: The pressure is reduced to the desired level (e.g., 5 mmHg) using the
vacuum pump.
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o Observation: The temperature is recorded when the liquid boils and a steady stream of
condensate is observed. This temperature is the boiling point at the recorded pressure.

Determination of Density

The density of liquid 4'-tert-Butylacetophenone can be determined using a pycnometer or a
digital density meter at a controlled temperature.

Procedure (using a pycnometer):

o Calibration: The empty pycnometer is weighed. It is then filled with deionized water of a
known temperature and weighed again to determine the volume of the pycnometer.

e Measurement: The pycnometer is dried and filled with 4'-tert-Butylacetophenone at the
desired temperature (e.g., 25 °C).

e Calculation: The pycnometer containing the sample is weighed. The density is calculated by
dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility

A qualitative determination of solubility in various solvents can be performed through simple
mixing experiments.

Procedure:

o Sample Preparation: A small, measured amount of 4'-tert-Butylacetophenone (e.g., 10 mg)
is placed in a series of test tubes.

» Solvent Addition: A measured volume of a solvent (e.g., 1 mL of water, ethanol, ether, etc.) is
added to each test tube.

o Observation: The mixture is agitated, and the solubility is observed. The compound is
classified as soluble, partially soluble, or insoluble based on the visual presence of
undissolved material. For quantitative solubility, a saturated solution is prepared, and the
concentration of the dissolved compound is determined analytically (e.g., by UV-Vis
spectroscopy or HPLC).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Experimental Workflow: Synthesis of 4'-tert-
Butylacetophenone

4'-tert-Butylacetophenone is commonly synthesized via the Friedel-Crafts acylation of tert-
butylbenzene with acetyl chloride, using a Lewis acid catalyst such as aluminum chloride.[8]

The following diagram illustrates the general workflow for this synthesis.
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Reactants Catalyst

tert-Butylbenzene Acetyl Chloride Aluminum Chloride (AICIs)
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Caption: Workflow for the synthesis of 4'-tert-Butylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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